1-Cyclohexylmethyl-1H-imidazole

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 1-(cyclohexylmethyl)imidazole
• InChI: InChI=1S/C10H16N2/c1-2-4-10(5-3-1)8-12-7-6-11-9-12/h6-7,9-10H,1-5,8H2
• InChI Key: KMPWYLDBCZNFAK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2C=CN=C2

Description

1-Cyclohexylmethyl-1H-imidazole is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromomethylcyclohexane (39.8 g; 0.225 mole) was added dropwise to a refluxing solution of imidazole (13.6 g; 0.2 mole) and sodium (4.6 g; 0.2 mole) in absolute ethanol (100 ml). After addition the reaction mixture was heated under reflux for a further 5 hours. After this period the mixture was cooled and the solvent evaporated under reduced pressure. The residue was taken up in water (150 ml), washed with ether (50 ml) and extracted with chloroform (3×50 ml). The combined chloroform extracts were dried over anhydrous magnesium sulphate and evaporated under reduced pressure to leave a residual yellow oil as crude product which was purified to give the product as a colourless oil b.p. 86°-90° C./0.2 mmHg. The product solidified on cooling, m.p. 25° to 30° C.